Cas no 1368179-02-5 (5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid)

• Product Name: 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• CAS No: 1368179-02-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD22068020
• CID: 5179439
• PubChem ID: 82413920
• Update Time: 2026-03-05

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

• MDL： MFCD22068020
• Inchi： 1S/C7H9N3O2/c11-7(12)5-2-1-3-10-4-8-9-6(5)10/h4-5H,1-3H2,(H,11,12)
• InChI Key： HECZGWYJYKVJJU-UHFFFAOYSA-N
• SMILES： C12=NN=CN1CCCC2C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

Research Brief on 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS: 1368179-02-5)

The compound 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS: 1368179-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The triazolopyridine scaffold, in particular, has been explored for its ability to modulate various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic cyclization, to optimize the yield and purity of this compound.

One of the most promising aspects of 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid is its potential as a building block for the development of kinase inhibitors. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain kinases implicated in cancer progression. These findings have spurred further investigations into its mechanism of action and structure-activity relationships (SAR).

In addition to its kinase inhibitory properties, recent research has explored the compound's utility in the design of prodrugs. Its carboxylic acid moiety allows for facile conjugation with other pharmacophores, enabling the development of targeted drug delivery systems. For instance, studies have reported its successful incorporation into peptide-based prodrugs, enhancing bioavailability and tissue specificity.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its potential applications span from kinase inhibition to prodrug design, making it a valuable candidate for future drug discovery efforts. Continued research and development are essential to fully unlock its therapeutic potential and address the existing challenges.